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  4. Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324568-01-6
VCID: VC0406465
InChI: InChI=1S/C28H28N2O5S/c1-16-23(26(33)34-6)24(19-9-13-21(14-10-19)35-17(2)31)30-25(32)22(36-27(30)29-16)15-18-7-11-20(12-8-18)28(3,4)5/h7-15,24H,1-6H3/b22-15+
SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)C(C)(C)C)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
Molecular Formula: C28H28N2O5S
Molecular Weight: 504.6g/mol

Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324568-01-6

Main Products

VCID: VC0406465

Molecular Formula: C28H28N2O5S

Molecular Weight: 504.6g/mol

Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324568-01-6

CAS No. 324568-01-6
Product Name Methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C28H28N2O5S
Molecular Weight 504.6g/mol
IUPAC Name methyl (2E)-5-(4-acetyloxyphenyl)-2-[(4-tert-butylphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H28N2O5S/c1-16-23(26(33)34-6)24(19-9-13-21(14-10-19)35-17(2)31)30-25(32)22(36-27(30)29-16)15-18-7-11-20(12-8-18)28(3,4)5/h7-15,24H,1-6H3/b22-15+
Standard InChIKey KARUYJAXFJEJNA-PXLXIMEGSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C\C3=CC=C(C=C3)C(C)(C)C)/SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
SMILES CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)C(C)(C)C)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)C(C)(C)C)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
PubChem Compound 5760244
Last Modified Nov 11 2021
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